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Compound of Interest

Compound Name: (S)-1-Chloro-2-propanol

Cat. No.: B1348254 Get Quote

An In-depth Technical Guide on the Physical Properties of (S)-1-Chloro-2-propanol

This guide provides a comprehensive overview of the core physical properties of (S)-1-Chloro-
2-propanol, tailored for researchers, scientists, and professionals in drug development. It

includes a detailed summary of quantitative data, experimental protocols for property

determination, and a logical workflow visualization.

Introduction to (S)-1-Chloro-2-propanol
(S)-1-Chloro-2-propanol, with the chemical formula C₃H₇ClO, is a chiral molecule and a

member of the chlorohydrin family.[1][2] It is a secondary alcohol where one of the methyl

hydrogen atoms in isopropanol is substituted by chlorine.[3][4] At room temperature, it presents

as a colorless to light amber liquid, often with a pungent or mild odor.[1][3] This compound is

soluble in water and various organic solvents like ethanol.[1][4] (S)-1-Chloro-2-propanol
serves as a crucial intermediate in organic synthesis, particularly in the manufacturing of chiral

pharmaceuticals and other fine chemicals.[1][5]

Quantitative Physical Properties
The physical properties of (S)-1-Chloro-2-propanol are summarized in the table below for

easy reference and comparison.
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Property Value
Temperature
(°C)

Pressure Citations

Molecular

Formula
C₃H₇ClO N/A N/A [1][5]

Molecular Weight 94.54 g/mol N/A N/A [1][3][5]

Appearance
Colorless to light

amber liquid
Ambient N/A [3][4]

Odor Pungent, mild Ambient N/A [1][3]

Density 1.111 g/mL 25 N/A [4]

1.115 g/mL 20 N/A [3][6]

1.108 g/mL N/A N/A [1]

Boiling Point 126-127 °C N/A 760 mmHg [3][4]

123-124 °C N/A N/A [1]

Melting Point < 25 °C N/A N/A [1]

Refractive Index 1.439 20 N/A [4]

1.4392 20 N/A [3]

Solubility in

Water

Soluble (≥ 100

mg/mL)
23 N/A [1][3][6]

Solubility in

Solvents

Soluble in

Ethanol,

Chloroform;

Slightly soluble in

Methanol

N/A N/A [1][4]

Experimental Protocols for Property Determination
The following sections detail the standard methodologies for determining the key physical

properties of a liquid chemical like (S)-1-Chloro-2-propanol.
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Determination of Density
The density of a liquid can be determined accurately using the gravimetric method with a

pycnometer or, more simply, with a graduated cylinder and a precision balance.

Objective: To measure the mass per unit volume of the liquid.

Apparatus: Graduated cylinder (e.g., 25 mL or 50 mL), electronic balance with a precision of

at least 0.001 g.[7]

Procedure:

Place a clean, dry measuring cylinder on the electronic balance and tare its mass to zero.

[7]

Carefully pour a specific volume of (S)-1-Chloro-2-propanol into the measuring cylinder

(e.g., 20 mL). Record the exact volume, reading from the bottom of the meniscus at eye

level to avoid parallax error.[7][8]

Place the measuring cylinder containing the liquid back onto the balance and record the

mass.[7]

Calculate the density using the formula: Density (ρ) = Mass (m) / Volume (V).[7]

The procedure should be repeated multiple times at a constant temperature to ensure

accuracy, and the average value should be reported.[7]

Determination of Boiling Point
The capillary method is a common and reliable technique for determining the boiling point of a

small quantity of liquid.[9]

Objective: To find the temperature at which the vapor pressure of the liquid equals the

external atmospheric pressure.[10][11]

Apparatus: Thiele tube or a melting point apparatus (e.g., Mel-Temp), thermometer, a small

test tube (fusion tube), a capillary tube sealed at one end, and a heating medium (e.g.,

paraffin oil).[10][11][12]
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Procedure:

Fill the small test tube with approximately 2-3 mL of (S)-1-Chloro-2-propanol.[11]

Place the capillary tube into the test tube with its open end submerged in the liquid.[9]

Attach the test tube to the thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.[9][10]

Insert this assembly into the heating bath (Thiele tube or Mel-Temp apparatus).

Heat the apparatus gently. As the temperature rises, air trapped in the capillary will

escape.[9]

The boiling point is the temperature at which a rapid and continuous stream of bubbles

emerges from the capillary tube.[10]

To confirm, remove the heat source slightly. The temperature at which the liquid just

begins to enter the capillary tube upon cooling is the precise boiling point.[10]

Determination of Refractive Index
The refractive index, a measure of how light bends as it passes through the substance, is a

characteristic property that is useful for identification and purity assessment. It is typically

measured using a refractometer.

Objective: To measure the ratio of the speed of light in a vacuum to its speed within the

liquid.

Apparatus: An Abbe refractometer, a constant temperature water bath, and a dropper.

Procedure:

Calibrate the refractometer using a standard sample with a known refractive index (e.g.,

distilled water).

Ensure the prism of the refractometer is clean and dry.
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Using a dropper, place a few drops of (S)-1-Chloro-2-propanol onto the surface of the

measuring prism.

Close the prism assembly. The liquid should spread evenly to form a thin film.

Allow the sample to equilibrate to the desired temperature (typically 20°C), which can be

maintained by circulating water from a constant temperature bath.[3]

Look through the eyepiece and adjust the control knob until the boundary line between the

light and dark regions is sharp and centered on the crosshairs.

Read the refractive index value directly from the instrument's scale.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the physical property determination of

a chemical substance.
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Caption: Workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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